Cas no 1903526-38-4 (3,4-difluoro-N-[3-(1,2-oxazol-4-yl)propyl]benzamide)

• Product Name: 3,4-difluoro-N-[3-(1,2-oxazol-4-yl)propyl]benzamide
• CAS No: 1903526-38-4
• MF: C₁₃H₁₂F₂N₂O₂
• MW: 266.243390083313
• CID: 5549772
• Update Time: 2025-11-06

3,4-difluoro-N-[3-(1,2-oxazol-4-yl)propyl]benzamide Chemical and Physical Properties

Names and Identifiers

• 3,4-difluoro-N-[3-(1,2-oxazol-4-yl)propyl]benzamide

• Inchi： 1S/C13H12F2N2O2/c14-11-4-3-10(6-12(11)15)13(18)16-5-1-2-9-7-17-19-8-9/h3-4,6-8H,1-2,5H2,(H,16,18)
• InChI Key： VUYBPHGEPHJVPD-UHFFFAOYSA-N
• SMILES： C(NCCCC1=CON=C1)(=O)C1=CC=C(F)C(F)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 3,4-difluoro-N-[3-(1,2-oxazol-4-yl)propyl]benzamide

3,4-Difluoro-N-[3-(1,2-Oxazol-4-yl)propyl]benzamide

3,4-Difluoro-N-[3-(1,2-Oxazol-4-yl)propyl]benzamide is a highly specialized organic compound with the CAS Registry Number 1903526-38-4. This compound belongs to the class of benzamides, which are widely studied in medicinal chemistry due to their potential pharmacological activities. The molecule features a benzamide core with fluorine substituents at the 3 and 4 positions, as well as a propyl group substituted with an oxazole ring at the nitrogen atom. The combination of these structural elements makes this compound a promising candidate for various applications in drug discovery and development.

The synthesis of 1903526-38-4 involves a multi-step process that typically includes nucleophilic substitution and coupling reactions. The oxazole ring is introduced via a condensation reaction between an aldehyde and an amine, followed by cyclization. The fluorine atoms are incorporated through electrophilic substitution on the aromatic ring. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such compounds, reducing production costs and improving yields.

One of the most notable applications of 3,4-difluoro-N-[3-(1,2-oxazol-4-yl)propyl]benzamide is its use as a lead compound in the development of kinase inhibitors. Kinases are critical enzymes involved in cell signaling pathways, and their dysregulation is implicated in various diseases, including cancer and inflammatory disorders. Studies have shown that this compound exhibits potent inhibitory activity against several kinases, making it a valuable tool for further exploration in preclinical models.

Recent research has also highlighted the potential of this compound as a modulator of ion channels. Ion channels play a crucial role in neuronal communication and are targets for treating neurological disorders such as epilepsy and pain. Preclinical data indicate that 1903526-38-4 can selectively inhibit certain ion channels without causing significant off-target effects, suggesting its potential as a novel therapeutic agent.

In addition to its pharmacological applications, 3,4-difluoro-N-[3-(1,2-oxazol-4-yl)propyl]benzamide has been investigated for its role in chemical biology. Its unique structure allows it to serve as a probe for studying protein-protein interactions and enzyme mechanisms. For instance, studies have demonstrated its ability to disrupt specific protein complexes involved in apoptosis regulation, providing insights into the molecular basis of cell death.

The structural versatility of this compound also makes it an attractive candidate for combinatorial chemistry approaches. By modifying the substituents on the benzamide core or the oxazole ring, researchers can generate libraries of related compounds for high-throughput screening. This approach has been instrumental in identifying new leads for treating infectious diseases caused by bacteria and viruses.

From an analytical standpoint, 1903526-38-4 has been extensively characterized using modern spectroscopic techniques such as NMR and mass spectrometry. These studies have provided detailed information about its molecular structure and stability under various conditions. Furthermore, computational modeling has been employed to predict its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME), which are critical for drug development.

In conclusion, 3,4-difluoro-N-[3-(1,2-Oxazol-4-yl)propyl]benzamide (CAS No: 1903526-38-4) is a versatile compound with significant potential in medicinal chemistry and chemical biology. Its unique structure enables diverse applications ranging from kinase inhibition to ion channel modulation. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, solidifying its position as an important molecule in contemporary drug discovery efforts.